Cas no 2742661-07-8 (N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide)

• Product Name: N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide
• CAS No: 2742661-07-8
• MF: C₂₃H₂₆N₄O
• MW: 374.478744983673
• CID: 6235784
• PubChem ID: 165705465
• Update Time: 2025-10-29

N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide
• EN300-36484881
• 2742661-07-8

• Inchi： 1S/C23H26N4O/c1-23(2,3)16-10-12-17(13-11-16)27-21-9-6-8-19(18(21)15-25-27)26-22(28)20-7-4-5-14-24-20/h4-5,7,10-15,19H,6,8-9H2,1-3H3,(H,26,28)
• InChI Key： KKOWXCYVWPHMHM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CN=1)NC1C2C=NN(C3C=CC(=CC=3)C(C)(C)C)C=2CCC1

Computed Properties

• Exact Mass: 374.21066147g/mol
• Monoisotopic Mass: 374.21066147g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 59.8Ų

Additional information on N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide

N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide: A Comprehensive Overview

The compound N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide, also known by its CAS number 2742661-07-8, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of indazole derivatives, which have garnered considerable attention due to their unique structural features and versatile applications. The molecule's structure incorporates a pyridine ring fused with an indazole moiety, along with a tert-butyl group attached to the phenyl ring. These structural elements contribute to its distinctive chemical properties and biological activity.

Recent studies have highlighted the importance of indazole derivatives in drug discovery. The presence of the pyridine carboxamide group in this compound enhances its ability to interact with biological targets, making it a promising candidate for therapeutic applications. Researchers have explored its potential as a kinase inhibitor, which is critical in the development of anticancer agents. The tert-butyl group plays a crucial role in modulating the compound's pharmacokinetic properties, such as solubility and bioavailability.

One of the most notable advancements in the study of this compound involves its application in targeted therapies. Scientists have demonstrated that N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide exhibits selective inhibition against specific kinases involved in oncogenic signaling pathways. This selectivity minimizes off-target effects and enhances its efficacy as a potential anticancer drug. Preclinical studies have shown promising results in inhibiting tumor growth in animal models.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Key steps include the formation of the indazole ring through cyclization reactions and the subsequent introduction of the pyridine carboxamide group via amide bond formation. The use of advanced catalysts and solvents has significantly improved the yield and purity of the final product.

In addition to its therapeutic applications, this compound has also been investigated for its potential in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers are exploring its ability to act as a charge transport material in organic light-emitting diodes (OLEDs) and photovoltaic cells.

The global demand for innovative chemical compounds like N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide continues to grow as industries seek sustainable solutions for drug development and material innovation. Its versatility across multiple disciplines underscores its importance in contemporary chemical research.

In conclusion, N-[1-(4-tert-butylphenyl)-4,5,6,7-tetrahydro-1H-indazol-4-yl]pyridine-2-carboxamide stands at the forefront of chemical innovation due to its unique structure and diverse applications. As research progresses, this compound is expected to play an increasingly significant role in advancing both medical treatments and technological advancements.